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Compound of Interest

Compound Name: 1-Bromo-2,3-dimethylbutane

Cat. No.: B3051029 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2,3-dimethylbutane
Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Bromo-2,3-dimethylbutane (CAS

No. 30540-31-9) was not readily available in public databases. The following guidance is based

on available GHS hazard information and safety protocols for structurally similar flammable and

halogenated hydrocarbons. It is imperative to handle this chemical with caution and to perform

a thorough risk assessment before use.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Bromo-2,3-dimethylbutane is anticipated to be a flammable liquid that can cause skin, eye,

and respiratory irritation. The personal protective equipment listed below is essential to

minimize exposure and ensure safety.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Bromo-2,3-dimethylbutane
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles that

meet EU Standard EN166 or

OSHA's 29 CFR 1910.133

regulations. A face shield

should be worn over goggles if

there is a significant risk of

splashing.

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene, or

Viton). Check glove

manufacturer's compatibility

charts. Disposable nitrile

gloves should be changed

immediately if contaminated.[1]

To prevent skin contact which

may cause irritation.

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory. For larger

quantities, a chemical-resistant

apron or suit is recommended.

[2][3]

To protect the skin from

exposure and in case of fire.

Respiratory Protection

All handling of 1-Bromo-2,3-

dimethylbutane should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.[4][5] If a

fume hood is not sufficient, a

NIOSH/MSHA-approved

respirator may be necessary.

[6][7]

To prevent respiratory tract

irritation.

Operational Plan: From Receipt to Disposal
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A systematic approach to handling 1-Bromo-2,3-dimethylbutane is crucial for laboratory

safety. The following workflow outlines the key steps.

Workflow for Handling 1-Bromo-2,3-dimethylbutane
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Caption: Workflow for handling 1-Bromo-2,3-dimethylbutane.

Experimental Protocols and Handling Procedures
3.1. Engineering Controls

Ventilation: Always handle 1-Bromo-2,3-dimethylbutane inside a certified chemical fume

hood to minimize vapor inhalation.[2]

Ignition Sources: This compound is likely flammable. Keep away from open flames, hot

surfaces, and sparks.[4][8] Use spark-proof tools and explosion-proof equipment where

necessary.[6]

Static Discharge: Ground and bond containers when transferring liquids to prevent static

electricity buildup, which can be an ignition source.[5][8]

3.2. Safe Handling Practices

Personal Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in

the laboratory.

Container Handling: Keep containers tightly closed when not in use.[3][8] Use bottle carriers

when transporting glass containers.[5]
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Spill Management: Have a spill kit readily available. In case of a small spill, absorb the

material with an inert absorbent (e.g., sand, vermiculite), collect it in a sealed container, and

dispose of it as hazardous waste.[6][7] For large spills, evacuate the area and contact

emergency services.

3.3. First Aid Measures

Table 2: First Aid Procedures for 1-Bromo-2,3-dimethylbutane Exposure

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with copious amounts of water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Disposal Plan
4.1. Waste Segregation and Collection

Halogenated Waste: 1-Bromo-2,3-dimethylbutane is a halogenated hydrocarbon. It must

be collected in a dedicated, properly labeled hazardous waste container for halogenated

organic compounds.[10][11]
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Avoid Mixing: Do not mix halogenated waste with non-halogenated waste to prevent costly

and complex disposal procedures.[10] Keep it separate from other waste streams like heavy

metals or acutely toxic "P-listed" wastes.[10]

Container Management: Use appropriate, tightly sealed containers for waste collection.[10]

[11] Do not overfill waste containers; a maximum of 90% capacity is recommended.[11]

4.2. Storage and Disposal

Satellite Accumulation: Store waste containers in a designated and properly ventilated

satellite accumulation area, away from ignition sources and incompatible materials.[10]

Professional Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal company.[11]

Halogenated hydrocarbons may require specific disposal methods like high-temperature

incineration or molten salt oxidation.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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